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Compound of Interest

Compound Name: 9-Azabicyclo[6.2.0]decan-10-one
CAS No.: 4946-36-5
Cat. No.: B1267835
Get Quote
. J

Executive Summary & Compound Identity

9-Azabicyclo[6.2.0]decan-10-one (CAS RN: 4946-36-5) represents a distinct class of bicyclic

-lactams where a four-membered azetidinone ring is fused to an eight-membered cyclooctane
ring. Unlike simple monocyclic

-lactams, the fusion of the constrained four-membered ring with the conformationally flexible
eight-membered ring introduces unique strain and steric properties.

For researchers and medicinal chemists, this scaffold serves as a critical intermediate in the
synthesis of medium-ring heterocycles and potential antibiotic pharmacophores. Its solubility
profile is governed by the competition between the highly lipophilic cyclooctane skeleton and
the polar, hydrogen-bond-accepting lactam moiety.

Key Physicochemical Parameters:

Property Value Note
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| Molecular Formula |

| Saturated bicyclic system | | Molecular Weight | 153.22 g/mol | Low molecular weight fragment
| | Melting Point | 60—61 °C | Low-melting solid; prone to oiling out | | Physical State | Colorless
solid | Crystalline or waxy depending on purity | | Predicted LogP | ~1.8 — 2.2 | Moderately
lipophilic [[1]

Solubility in Organic Solvents

The solubility of 9-azabicyclo[6.2.0]decan-10-one follows a "like dissolves like" principle
heavily skewed by its large hydrophobic domain. The cyclooctane ring dominates the solvation
thermodynamics in non-polar environments, while the lactam amide bond dictates interactions

in polar aprotic media.

Solvent Compatibility Matrix

The following data categorizes solvent suitability based on polarity and experimental
observation of analogous bicyclic lactams.
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Solvent Class

Representative
Solvents

Solubility Rating

Mechanistic Insight

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent

Primary choice for
synthesis and
extraction. The
solvent's dipole
interacts well with the
lactam carbonyl
without disrupting the
hydrophobic ring.

Polar Aprotic

DMSO, DMF,

Acetonitrile

High

Excellent for biological
assays. DMSO
solvates the amide

dipole effectively.

Polar Protic

Methanol, Ethanol,

Isopropanol

Good

Soluble, but potential
for solvolysis (ring
opening) upon
prolonged heating or

acid/base catalysis.

Ethers

THF, Diethyl Ether,
MTBE

Moderate to Good

Good solubility in
THF; MTBE is often
used for workups but
may require heating

for saturation.

Hydrocarbons

Hexanes, Heptane,

Cyclohexane

Low to Moderate

The polar lactam
group reduces
solubility in strictly
non-polar alkanes.
Often used as an anti-
solvent for

crystallization.

Agqueous

Water, PBS

Poor

The lipophilic

ring prevents
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significant aqueous
solubility. Requires co-
solvents (e.g., DMSO)

for biological testing.

Critical Stability Warning

-Lactam Hydrolysis: The 4-membered lactam ring is inherently strained (

). While the fusion to the eight-membered ring can sometimes relieve strain compared to [3.2.0]
systems, the carbonyl is susceptible to nucleophilic attack.

e Avoid: Prolonged storage in protic solvents (MeOH, Water) at pH > 8 or pH < 4.

o Preferred Storage: Solid state at -20°C, or as a solution in anhydrous DMSO or DCM.

Experimental Protocols

As a Senior Application Scientist, | recommend validating solubility empirically before scaling
up reactions. Theoretical values often fail to account for crystal lattice energy in bicyclic
systems.

Saturation Shake-Flask Method (Standard Operating
Procedure)

This protocol provides a self-validating system to determine the exact solubility limit (

) in a specific solvent.

Materials:

9-Azabicyclo[6.2.0]decan-10-one (solid).[2][3][4][5][6][7]

Target Solvent (HPLC grade).

0.45 um PTFE Syringe Filter (compatible with most organics).

HPLC or GC-FID for quantification.
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Workflow:

e Supersaturation: Add excess solid compound to 2 mL of solvent in a crimp-top vial until
undissolved solid remains visible.

» Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours. Note: Use a
thermomixer to ensure constant temperature.

 Clarification: Centrifuge the slurry at 10,000 rpm for 5 minutes.

« Filtration: Draw the supernatant and filter through a pre-warmed 0.45 um PTFE filter to
remove micro-crystals.

» Quantification: Dilute the filtrate 100-fold with mobile phase and analyze via HPLC. Calculate
concentration using a calibration curve.

Crystallization Strategy

For purification, exploiting the solubility differential between chlorinated solvents and
hydrocarbons is most effective.

e Solvent: Dichloromethane (High solubility).
o Anti-solvent: Hexane or Diethyl Ether (Low solubility).

o Method: Dissolve crude material in minimal DCM. Slowly layer Hexane on top (1:3 ratio) and
allow diffusion at 4°C.

Visualizations & Logic Maps
Solubility Decision Tree

This diagram guides the researcher in selecting the appropriate solvent based on the intended
application (Synthesis, Analysis, or Storage).
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Select Solvent for
9-Azabicyclo[6.2.0]decan-10-one

Intended Application?

Reaction Quantification Screening

HPLC/GC Analysis Biological Assay

Chemical Synthesis

Stock Solution

Standard Reverse Phase

DMSO / DMF
(High Solubility, Biocompatible)

Acetonitrile / Methanol
(Good Solubility, Polar)

Dichloromethane (DCM)
(High Solubility, Inert)

Check pH Stability!
Avoid strong acid/base

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental requirements.

Structure-Property Relationship (SPR)

Understanding why the molecule behaves this way is crucial for predicting interactions with
other reagents.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1267835/docs?utm_src=pdf-body-img#solubility-profile-technical-guide-9-azabicyclo-6-2-0-decan-10-one-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclooctane Ring High Lipophilicity > Insoluble in
(C8 Skeleton) (LogP ~2.0) Water

Beta-Lactam Susceptible to Soluble in
(4-membered Amide) Hydrolysis Polar Aprotic DCM, Toluene

9-Azabicyclo[6.2.0]
decan-10-one

Dipole Moment
H-Bond Acceptor

Click to download full resolution via product page
Figure 2: Mechanistic link between chemical substructures and observed solubility/stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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